8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride

• IUPAC Name: 8-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C9H12N2O2.ClH/c1-6-3-2-4-11-7(9(12)13)5-10-8(6)11;/h5-6H,2-4H2,1H3,(H,12,13);1H
• InChI Key: MDGMUBIRLUNLAI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN2C1=NC=C2C(=O)O.Cl
• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• CAS No.: 2402830-19-5

Description

8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.67. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Research on heterocyclic compounds includes the preparation of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids through reactions involving 2-aminopyridines. These compounds have been evaluated for their anti-inflammatory, analgesic, antipyretic, and ulcerogenic activities (Abignente et al., 1982).
• Catalytic Synthesis of Bicyclic Imidazoles : A novel one-pot catalytic synthesis of bicyclic imidazole derivatives, including 8-hydroxy-6-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine, was achieved via a tandem hydroformylation-cyclization sequence (Bäuerlein et al., 2009).
• Conformationally Constrained Inhibitors : The synthesis of 8-amino-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine ring systems was accomplished by intramolecular cyclization, used to produce farnesyltransferase inhibitor analogues for improved in vivo metabolic stability (Dinsmore et al., 2000).

Applications in Chemical Reactions

• Nucleoside Phosphoramidite Reagents : Pyridine hydrochloride/imidazole has been utilized to activate nucleoside phosphoramidites for synthesizing oligonucleotides, demonstrating a high preference for phosphitilating hydroxyl groups over amino groups (Gryaznov & Letsinger, 1992).
• Catalytic Activities in Carbon-Carbon Bond Forming Reactions : Novel benzimidazolium salts and their palladium N-heterocyclic carbene complexes have shown high efficiency in carbon-carbon bond formation, such as in Suzuki–Miyaura cross-coupling and arylation reactions (Akkoç et al., 2016).

Safety and Hazards

“Methyl 5,6,7,8-tetrahydroimidazo [1,5-a]pyridine-6-carboxylate” is associated with several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338).

Future Directions

The future directions for research on “8-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-3-carboxylic acid;hydrochloride” and related compounds could involve further exploration of their biological activities. For instance, “Tetrahydroimidazo [4,5-c]pyridine-Based Inhibitors of Porphyromonas gingivalis Glutaminyl Cyclase” have been studied for their potential as novel anti-infective compounds.